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Compound of Interest

Compound Name: Ethylbenzene-d10

Cat. No.: B166147

An In-depth Technical Guide to the Safe Handling of Deuterated Ethylbenzene
For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling precautions for deuterated
ethylbenzene (CAS: 25837-05-2), a compound frequently used as an NMR solvent and internal
standard in analytical chemistry. While isotopic substitution can alter certain biological and
physical properties, the general safety, handling, and toxicological profiles are considered
analogous to its non-deuterated counterpart, ethylbenzene (CAS: 100-41-4). The data
presented herein is a synthesis from various safety data sheets and toxicological resources for
both forms.

Hazard Identification and Classification

Deuterated ethylbenzene is classified as a hazardous substance. It is a highly flammable liquid
and vapor that poses significant health risks upon exposure.[1][2]

Signal Word: Danger[2]
GHS Hazard Statements:
» H225: Highly flammable liquid and vapour.

o H304: May be fatal if swallowed and enters airways.[3]
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e H332: Harmful if inhaled.[3]

e H373: May cause damage to organs (specifically the auditory system) through prolonged or
repeated exposure.[3]

e H412: Harmful to aquatic life with long lasting effects.[3]
NFPA Rating (Estimated):

e Health: 2

e Flammability: 3

« Instability: 0[4]

Quantitative Data Summary

The following tables summarize the key physical, chemical, and safety properties of deuterated
ethylbenzene.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula CsD10 or CeDsCD2CD3 [2][4]
Molecular Weight ~116.23 g/mol [2]
Appearance Colorless liquid [41[5]
Odor Aromatic, similar to gasoline [4115116]
Boiling Point 134.5-134.6 °C [4]
Melting Point -95 °C
Flash Point 15 °C (59 °F) - Closed Cup [4]
Density 0.940 - 0.949 g/mL at 25 °C [4]
Vapor Pressure 9.6 mmHg at 25 °C [417
Vapor Density 3.66 (Air=1) [41[7]
Solubility in Water Insoluble [4]

| Autoignition Temperature | 432 °C (809.6 °F) [[4][7] |

Table 2: Exposure Controls and Hazard Ratings
Parameter Value Source

GHS Hazard Classifications

Flammable Liquid 2,
Aspiration Toxicity 1,
Acute Toxicity 4
(Inhalation), STOT RE 2,
Aquatic Chronic 3

Lower Explosion Limit 1.2% [41[7]
Upper Explosion Limit 6.8% [41[7]
NFPA Health Rating 2 [4]
NFPA Flammability Rating 3 [4]
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| NFPA Instability Rating | 0 |[4] |

Toxicological Profile

Exposure to deuterated ethylbenzene can lead to a range of adverse health effects, targeting
several organ systems.

 Inhalation: Harmful if inhaled.[3] Vapors may cause drowsiness, dizziness, and irritation to
the throat.[1][8] High concentrations can lead to central nervous system (CNS) depression,
with symptoms including headache, nausea, and in severe cases, unconsciousness and
respiratory failure.[1][4] The auditory system is a key target, with prolonged exposure
potentially causing irreversible hearing damage.[8][9]

o Skin Contact: Causes skin irritation.[4] Prolonged or repeated contact may lead to dermatitis,
characterized by redness and swelling.[1] The substance may be absorbed through the skin.

[4]
o Eye Contact: Causes eye irritation.[4]

 Ingestion: May be fatal if swallowed and enters the airways due to the risk of chemical
pneumonitis (aspiration).[1] Ingestion can cause gastrointestinal irritation with nausea and
vomiting.[4]

o Chronic Exposure: May cause damage to organs, particularly the auditory system, through
prolonged or repeated exposure.[3] The International Agency for Research on Cancer
(IARC) has classified ethylbenzene as possibly carcinogenic to humans (Group 2B).[8]

Experimental Protocols Overview

Detailed experimental protocols for deuterated ethylbenzene are not readily available; however,
toxicological profiles for ethylbenzene reference standardized methodologies.

e Acute Oral Toxicity (LD50): Studies to determine the median lethal dose (LD50) typically
involve administering the substance via gavage to fasted laboratory animals (e.g., rats). A
range of doses is used on different groups of animals. Observations for signs of toxicity and
mortality are recorded over a period, typically 14 days, to calculate the LD50 value, which for
ethylbenzene is approximately 3500 mg/kg in rats.[10]
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Acute Inhalation Toxicity (LC50): These experiments involve exposing animals (e.g., rats) to
various concentrations of the substance's vapor in a controlled inhalation chamber for a fixed
period (e.g., 4 hours).[10] Animals are then observed for toxic effects and mortality to
determine the median lethal concentration (LC50).[10]

Chronic Toxicity Studies: For long-term studies, animals are exposed to the substance daily
(e.g., 6 hours/day, 5 days/week) for extended periods, such as 90 days or 2 years.[9][10]
These studies are designed to identify target organ toxicity and carcinogenic potential.
Endpoints include clinical observations, body weight changes, hematology, clinical chemistry,
and comprehensive histopathological examination of tissues.[10]

Handling and Storage

Strict adherence to safety protocols is mandatory when handling deuterated ethylbenzene.

Ventilation: Always use in a well-ventilated area or under a chemical fume hood to avoid
inhalation of vapors.[11]

Ignition Sources: It is a highly flammable liquid.[1] Keep away from heat, sparks, open
flames, and other ignition sources.[12] No smoking in the handling area.

Grounding: Ground and bond containers and receiving equipment during transfer to prevent
static discharge, which can ignite vapors.[12] Use only non-sparking tools.[12]

Personal Hygiene: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in
work areas.[11][12]

Storage: Store in a cool, dry, well-ventilated place away from incompatible materials like
oxidizing agents.[11] Keep containers tightly closed to prevent leakage and evaporation.[4]
[11]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn to prevent exposure.

Eye/Face Protection: Wear chemical safety goggles or a face shield.
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o Skin Protection: Wear chemically resistant gloves (e.qg., nitrile rubber) and protective clothing
to prevent skin contact.[11]

» Respiratory Protection: If ventilation is inadequate or vapors are generated, use a NIOSH-
approved respirator with an organic vapor cartridge.

First-Aid and Emergency Procedures

Diagram 1: Hazard Exposure and First-Aid Response
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Potential Health Effects

Ingestion

>

Aspiration Risk

Chemical Pneumonitis

Eye Contact

Skin Contact

-

Severe Eye Irritation

Skin Irritation

Dermatitis

Inhalation

P

Respiratory Irritation

CNS Depression

(Dizziness, Headache)

First-Aid Measures

DO NOT Induce Vomiting

IMMEDIATELY Call Poison Center

Rinse with Water (15 min)
Seek Medical Attention

Remove Contaminated Clothing
Rinse Skin with Water

Move to Fresh Air
Seek Medical Attention

© 2025 BenchChem. All rights reserved.

7/10

Tech Support



https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Receipt of Chemical

erify Integrity

Store in Approved
Flammable Cabinet

/

Pre-Use Safety Check

Don PPE Seal Container

Handling in Fume Hood

Accidental Release

Post-Use Procedures
\
\

\Evacuate & Ventilate

1

Evacuate

T
1
1
| Use Non-Combustible
| Absorbent

Absorb

Segregate Waste

\
\

‘ Collect for Disposal
N\

A

Collect Waste
(Labeled Container)

Dispose via Certified
Hazardous Waste Vendor

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 8/10

Tech Support


https://www.benchchem.com/product/b166147?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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